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Compound of Interest

Compound Name: 3-Pyridylacetic acid hydrochloride

Cat. No.: B139186

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Pyridylacetic acid hydrochloride is a pivotal chemical intermediate with significant
applications in the pharmaceutical industry.[1] It serves as a crucial building block in the
synthesis of various active pharmaceutical ingredients (APIs), most notably risedronate
sodium, a bisphosphonate used in the treatment of osteoporosis and other bone-related
disorders.[2] This compound is also recognized as a metabolite of nicotine and other tobacco
alkaloids.[3] Its versatile chemical nature, possessing both a pyridine ring and a carboxylic acid
function, makes it a subject of interest for various organic synthesis endeavors.[2][4] This
technical guide provides an in-depth overview of the physical and chemical characteristics,
synthesis protocols, and analytical methodologies for 3-Pyridylacetic acid hydrochloride.

Physical and Chemical Characteristics

3-Pyridylacetic acid hydrochloride is typically a white to light yellow or beige crystalline
powder.[5][6] It is known to be hygroscopic and should be stored in an inert atmosphere at
room temperature.[5]

Quantitative Physical and Chemical Data
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Property Value References
Molecular Formula C7H8CINO2 [6]
Molecular Weight 173.6 g/mol [6]
CAS Number 6419-36-9 [6]
Melting Point 161-163 °C (lit.) (5116171
Boiling Point 301.6°C at 760 mmHg [7]
Flash Point 136.2°C [7]
Soluble in water.[7][8]
N Sparingly soluble in DMSO
Solubility _ _ [5161[71[8]
and slightly soluble in
methanol.[5][6]
White to light yellow or beige
Appearance crystalline powder, crystals, [516]1[7]
and/or chunks.
Purity >98% [9]

Storage Temperature

Room Temperature, under

inert atmosphere.

[5]16]

Stability

Hygroscopic.[5] Stable for up
to two years when stored in a
tightly sealed container away

from light and moisture.[9]

[5]19]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 3-Pyridylacetic

acid hydrochloride.

'H NMR Spectroscopy

e Solvent: DMSO-de
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o Shifts (ppm): 8.937, 8.892, 8.577, 8.095, 4.013[10]

e Solvent: D20

o Shifts (ppm): 8.80, 8.77, 8.601, 8.100, 4.059[10]

3C NMR Spectroscopy

Detailed 3C NMR data can be found in various chemical databases.[8]

IR Spectroscopy

Infrared spectroscopy data is available and is a key method for confirming the presence of
functional groups.[8][11]

Mass Spectrometry

The monoisotopic mass is 173.024356 Da, which can be verified using ESI-MS.[2]

Experimental Protocols

The synthesis of 3-Pyridylacetic acid hydrochloride can be achieved through various routes.
Below are summaries of common experimental protocols.

Synthesis from 2-Chloro-3-pyridineacetic Acid

This method involves the catalytic hydrogenation of 2-chloro-3-pyridineacetic acid.

Methodology:

Prepare a 25% mass fraction solution of 2-chloro-3-pyridineacetic acid sodium salt from 50
grams of 2-chloro-3-pyridineacetic acid.[5][12]

Add 47 g of 30% sodium hydroxide solution, stir well, and filter any insoluble polymer.[5][12]

To the filtrate, add a 20% Raney nickel catalyst and heat to 90-95°C.[5][12]

Introduce hydrogen gas at atmospheric pressure or 1 MPa to carry out the reaction.[5][12]

After the reaction is complete, remove the catalyst by filtration.[5][12]
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» Adjust the filtrate to pH 4 with hydrochloric acid.[5][12]

e Add activated carbon for decolorization and then remove the solvent to obtain a viscous
liquid containing NaCl crystals.[5][12]

e Add 100 g of anhydrous ethanol to the viscous liquid, dissolve completely, and filter to get an
ethanol solution of 3-pyridylacetic acid.[5][12]

+ Remove the ethanol to obtain a viscous liquid. Water can be added and removed again to
ensure dryness.[5][12]

e Add 50 g of water and 35 g of hydrochloric acid and react at 50°C to form the salt.[5]
e Dry the solution to remove water, yielding a viscous solid.[5]

o Cool to room temperature, wash with 50 g of anhydrous ethanol, filter, and rinse the solid
with a small amount of ethanol.[5]

o Dry the final product to obtain 3-pyridylacetic acid hydrochloride.[5]
Synthesis from 3-Vinylpyridine

This two-step chemical reaction provides a direct route to the target compound.
Methodology:

e Formation of 3-pyridyl thioacetic acid morpholine:

[¢]

To 86.8 g of 3-vinylpyridine, add 79 g of morpholine and 29 g of sulfur under stirring.[13]

[¢]

Heat the mixture to reflux for 14 hours.[13]

[e]

Pour the reactant into ice water and filter the resulting crystals.[13]

o

Wash the crystals with ice water and air dry to yield 3-pyridyl thioacetic acid morpholine.
[13]

» Hydrolysis to 3-Pyridylacetic acid hydrochloride:
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[e]

Mix 160.2 g of 3-pyridyl thioacetyl morpholine with 182 ml of hydrochloric acid and reflux
for 5 hours.[13]

[e]

Filter the solution, and concentrate under reduced pressure.[13]

o

Cool the concentrate to induce crystallization.[13]

[¢]

Refine the crystals with 110 ml of concentrated hydrochloric acid and dry to obtain the final
product.[13]

Analytical Methodologies

High-performance liquid chromatography (HPLC) is a common analytical technique for
assessing the purity of 3-Pyridylacetic acid hydrochloride and related compounds.

HPLC Method

e Column: Primesep N stationary phase column.[14]

» Mobile Phase: An isocratic method with a simple mobile phase of water and acetonitrile
(MeCN) with an ammonium formate buffer.[14]

o Detection: UV detection.[14]

This method can be used to separate 2-Pyridylacetic acid hydrochloride, 3-Pyridylacetic acid
hydrochloride, and 4-Pyridylacetic acid hydrochloride.[14]

Visualizations
Synthesis Workflow Diagram

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 3-Pyridylacetic acid hydrochloride.
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Analytical Characterization Workflow
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Caption: Logical workflow for the analytical characterization of 3-Pyridylacetic acid
hydrochloride.

Conclusion

3-Pyridylacetic acid hydrochloride is a compound of significant interest to the
pharmaceutical and chemical industries. A thorough understanding of its physical and chemical
properties, coupled with robust synthesis and analytical methods, is essential for its effective
utilization in research and development. This guide provides a comprehensive overview of
these key aspects to support professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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